molecular formula C22H21BrN4O2 B11127266 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide

2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide

Cat. No.: B11127266
M. Wt: 453.3 g/mol
InChI Key: VGPWPRMHZGOJPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(8-Bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide is a heterocyclic acetamide derivative featuring a pyrimidoindazole core substituted with bromine and methyl groups, coupled to a 4-methoxybenzyl acetamide moiety. The bromine atom at the 8-position likely enhances electronic effects and steric bulk, while the 4-methoxybenzyl group contributes to lipophilicity and may influence pharmacokinetic properties. This compound’s structural complexity suggests synthetic challenges, particularly in regioselective bromination and coupling reactions.

Properties

Molecular Formula

C22H21BrN4O2

Molecular Weight

453.3 g/mol

IUPAC Name

2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[(4-methoxyphenyl)methyl]acetamide

InChI

InChI=1S/C22H21BrN4O2/c1-13-19(11-21(28)24-12-15-4-7-17(29-3)8-5-15)14(2)27-22(25-13)18-9-6-16(23)10-20(18)26-27/h4-10H,11-12H2,1-3H3,(H,24,28)

InChI Key

VGPWPRMHZGOJPL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC2=C3C=CC(=CC3=NN12)Br)C)CC(=O)NCC4=CC=C(C=C4)OC

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions: While detailed information on specific reactions is limited, we can infer that this compound likely undergoes various transformations, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions: Without precise data, we can only speculate on the reagents and conditions. typical reagents for similar compounds include:

    Oxidation: Oxidizing agents like potassium permanganate (KMnO) or hydrogen peroxide (HO).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH) or sodium borohydride (NaBH).

    Substitution: Various nucleophiles (e.g., amines, alkoxides) in solvent systems (e.g., DMF, DMSO).

Major Products: The major products formed during these reactions would depend on the specific conditions and substituents. Further research is needed to provide precise details.

Scientific Research Applications

This compound’s applications span several scientific fields:

    Chemistry: Potential use as a building block for novel organic molecules.

    Biology: Investigation of its interactions with biological targets.

    Medicine: Evaluation of its pharmacological properties.

    Industry: Possible applications in materials science or drug development.

Mechanism of Action

Unfortunately, the exact mechanism by which this compound exerts its effects remains undisclosed. Further studies are necessary to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Structural Analogues
Compound Name Core Structure Key Substituents Molecular Formula Molecular Weight (g/mol) Yield (%) Melting Point (°C)
Target: 2-(8-Bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide Pyrimido[1,2-b]indazole 8-Bromo, 2,4-dimethyl, 4-methoxybenzyl Not provided ~450 (estimated)
5k: N-(6-(4-(4-Methoxybenzyl)piperazin-1-yl)pyridin-3-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide Imidazo[2,1-b]thiazole 4-Methoxybenzyl, phenyl C30H30N6O2S 538.22 78 92–94
IV-20: N-(1-(tert-butyl)-3-(4-chlorophenyl)-5-methylene-2-oxopyrrolidin-3-yl)-N-(4-methoxybenzyl)acetamide Pyrrolidinone 4-Chlorophenyl, 4-methoxybenzyl C24H27ClN2O3 426.17 55 Not reported (oil)
2-(4-Bromophenyl)-N-(pyrazin-2-yl)acetamide Phenylacetamide 4-Bromophenyl, pyrazine C12H10BrN3O 292.13 160–162

Key Observations :

  • Core Heterocycles: The target’s pyrimidoindazole core is distinct from imidazothiazole (5k), pyrrolidinone (IV-20), and simple phenylacetamide (). Pyrimidoindazole’s fused system may enhance rigidity and binding affinity compared to monocyclic analogs.
  • Substituent Effects : The 8-bromo and 2,4-dimethyl groups on the target compound likely increase steric hindrance and lipophilicity relative to 5k’s phenyl group or IV-20’s chlorophenyl. Bromine’s electronegativity may also influence electronic interactions in biological targets.
  • 4-Methoxybenzyl Group : Shared with 5k and IV-20, this group improves solubility via methoxy’s hydrogen-bonding capacity while contributing to moderate molecular weight (~450 for the target vs. 538 for 5k).
Physicochemical Properties
  • Melting Points : The target’s rigid pyrimidoindazole core may result in a higher melting point (>160°C, akin to ’s 160–162°C) compared to 5k’s 92–94°C. IV-20’s oily nature suggests lower crystallinity.
  • Lipophilicity : The bromine atom and methyl groups increase logP relative to 5k (phenyl) and IV-20 (chlorophenyl). This could enhance membrane permeability but reduce aqueous solubility.
  • Hydrogen Bonding : The acetamide’s NH and carbonyl groups (common across all compounds) enable hydrogen bonding, critical for target engagement. The 4-methoxybenzyl group adds a weak hydrogen-bond acceptor (methoxy oxygen).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.